1. Home
  2. Product
  3. N-(3-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
N-(3-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide N-(3-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0776015
InChI: InChI=1S/C19H18FN3O3/c1-25-16-10-8-13(9-11-16)19-22-18(26-23-19)7-3-6-17(24)21-15-5-2-4-14(20)12-15/h2,4-5,8-12H,3,6-7H2,1H3,(H,21,24)
SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=CC(=CC=C3)F
Molecular Formula: C19H18FN3O3
Molecular Weight: 355.4 g/mol

N-(3-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

CAS No.:

Cat. No.: VC0776015

Molecular Formula: C19H18FN3O3

Molecular Weight: 355.4 g/mol

* For research use only. Not for human or veterinary use.

N-(3-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide -

Specification

Molecular Formula C19H18FN3O3
Molecular Weight 355.4 g/mol
IUPAC Name N-(3-fluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Standard InChI InChI=1S/C19H18FN3O3/c1-25-16-10-8-13(9-11-16)19-22-18(26-23-19)7-3-6-17(24)21-15-5-2-4-14(20)12-15/h2,4-5,8-12H,3,6-7H2,1H3,(H,21,24)
Standard InChI Key YARADPKSECNZEY-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=CC(=CC=C3)F
Canonical SMILES COC1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)NC3=CC(=CC=C3)F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19